Cas no 141543-65-9 (1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride)

• Product Name: 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride
• CAS No: 141543-65-9
• MF: C₁₄H₁₈ClN₃O₂S
• MW: 327.829620838165
• CID: 150741
• PubChem ID: 3072307
• Update Time: 2025-05-23

1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,5-[(3-methyl-1-piperazinyl)sulfonyl]-, hydrochloride (1:1)
• 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride
• 1-(5-ISOQUINOLINESULFONYL)-3-METHYLPIPERAZINE, DIHYDROCHLORIDE
• 5-(3-methylpiperazin-1-yl)sulfonylisoquinoline,hydrochloride
• SCHEMBL20553518
• CS-0283361
• 5-(3-methylpiperazin-1-yl)sulfonylisoquinoline;hydrochloride
• FT-0670550
• J-007512
• 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine, hydrochloride
• AKOS025993720
• 5-(3-Methylpiperazine-1-sulfonyl)isoquinoline--hydrogen chloride (1/1)
• Piperazine, 1-(5-isoquinolinylsulfonyl)-3-methyl-, monohydrochloride
• 1-(5-Isoquinolinesulfonyl) shy -3-methylpiperazine, hydrochloride
• 1-(5-Isoquinolinylsulfonyl)-3-methylpiperazine monohydrochloride
• 5-((3-Methylpiperazin-1-yl)sulfonyl)isoquinoline hydrochloride
• 141543-65-9
• DTXSID90931117
• DB-258857

• Inchi： 1S/C14H17N3O2S.ClH/c1-11-10-17(8-7-16-11)20(18,19)14-4-2-3-12-9-15-6-5-13(12)14;/h2-6,9,11,16H,7-8,10H2,1H3;1H
• InChI Key： FGSVAQSKHCFWOY-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=CC2C=NC=CC1=2)(N1CCNC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 327.08100
• Monoisotopic Mass: 327.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Melting Point: 187-190°C
• PSA: 70.68000
• LogP: 3.36670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride

Comprehensive Overview of 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride (CAS No. 141543-65-9)

1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride (CAS No. 141543-65-9) is a specialized chemical compound widely recognized in biochemical and pharmacological research. This compound, often abbreviated for convenience, belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities. Researchers and scientists frequently explore its applications in signal transduction studies, particularly due to its role as a protein kinase inhibitor. The compound's unique structure, featuring a sulfonyl group and a methylpiperazine moiety, makes it a valuable tool in understanding cellular mechanisms.

In recent years, the demand for 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride has surged, driven by its relevance in cancer research and neurodegenerative disease studies. With the growing interest in targeted therapy and precision medicine, this compound has garnered attention for its potential to modulate key enzymatic pathways. Its CAS No. 141543-65-9 is often searched in academic databases and commercial catalogs, reflecting its importance in both basic and applied sciences. The compound's stability and solubility in aqueous solutions further enhance its utility in in vitro assays and high-throughput screening.

One of the most frequently asked questions about 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride revolves around its mechanism of action. Studies suggest that it acts by competitively inhibiting ATP-binding sites on kinases, thereby interfering with phosphorylation events critical for cell signaling. This property aligns with current trends in drug discovery, where small-molecule inhibitors are designed to disrupt aberrant signaling in diseases like cancer and autoimmune disorders. Additionally, its hydrochloride salt form ensures better bioavailability, a feature highly valued in pharmaceutical development.

The synthesis of 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride involves multi-step organic reactions, with careful attention to yield optimization and purity control. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity. Given its significance, suppliers often highlight CAS No. 141543-65-9 in product listings to cater to researchers seeking high-quality reagents. The compound's compatibility with cell-based assays and enzymatic studies further underscores its versatility.

From an industrial perspective, 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride is often discussed in the context of intellectual property and patent landscapes. Its inclusion in proprietary formulations and research tools highlights its commercial value. Moreover, the rise of AI-driven drug discovery has amplified interest in such compounds, as they serve as benchmarks for validating computational models. As the scientific community continues to explore kinase signaling networks, this compound remains a cornerstone in experimental workflows.

In summary, 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride (CAS No. 141543-65-9) exemplifies the intersection of chemical innovation and biological research. Its applications span from academic laboratories to biotech startups, making it a subject of enduring relevance. Whether investigating disease mechanisms or developing therapeutic candidates, this compound offers a robust platform for advancing scientific knowledge.